Cas no 2166243-94-1 (1,3-Cyclopentanedicarboxylic acid, 1-ethyl ester, (1R,3R)-)

• Product Name: 1,3-Cyclopentanedicarboxylic acid, 1-ethyl ester, (1R,3R)-
• CAS No: 2166243-94-1
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 4779579
• Update Time: 2025-10-29

1,3-Cyclopentanedicarboxylic acid, 1-ethyl ester, (1R,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedicarboxylic acid, 1-ethyl ester, (1R,3R)-
• (1R,3R)-3-(ethoxycarbonyl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C9H14O4/c1-2-13-9(12)7-4-3-6(5-7)8(10)11/h6-7H,2-5H2,1H3,(H,10,11)/t6-,7-/m1/s1
• InChI Key： MWJPBFXDEUIWAA-RNFRBKRXSA-N
• SMILES： [C@@H]1(C(OCC)=O)CC[C@@H](C(O)=O)C1

Additional information on 1,3-Cyclopentanedicarboxylic acid, 1-ethyl ester, (1R,3R)-

Professional Introduction to 1,3-Cyclopentanedicarboxylic acid, 1-ethyl ester, (1R,3R)- (CAS No. 2166243-94-1)

1,3-Cyclopentanedicarboxylic acid, 1-ethyl ester, (1R,3R)-, identified by the Chemical Abstracts Service Number (CAS No.) 2166243-94-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This chiral diester derivative of cyclopentanedicarboxylic acid has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The stereochemistry defined by the (1R,3R) configuration plays a crucial role in determining its biological activity and interaction with target molecules.

The compound belongs to a class of molecules known for their versatility in drug design. Its cyclopentanetricarboxylic framework provides a rigid scaffold that can be modified to enhance binding affinity and selectivity. In recent years, there has been growing interest in the development of enantiomerically pure compounds for therapeutic applications, as the biological activity of many molecules is highly dependent on their stereochemical configuration. The (1R,3R)-configuration of 1,3-Cyclopentanedicarboxylic acid, 1-ethyl ester makes it a valuable building block for synthesizing novel pharmacophores.

One of the most compelling aspects of this compound is its potential in the design of enzyme inhibitors. The carboxylic acid and ester functionalities provide multiple sites for hydrogen bonding and hydrophobic interactions, which are critical for enzyme-substrate binding. Studies have shown that derivatives of cyclopentanedicarboxylic acid exhibit inhibitory activity against various enzymes involved in metabolic pathways. For instance, modifications at the 1-ethyl ester position can fine-tune the compound's solubility and metabolic stability, making it more suitable for oral administration.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies indicate that 1,3-Cyclopentanedicarboxylic acid, 1-ethyl ester, (1R,3R)- can interact with active sites of enzymes such as cytochrome P450 monooxygenases and ATPases. These enzymes are pivotal in drug metabolism and signal transduction pathways. By understanding the structural requirements for binding, chemists can design analogs with enhanced potency and reduced off-target effects.

The synthesis of enantiomerically pure compounds like (1R,3R)-- configured derivatives remains a challenge due to the complexity of asymmetric synthesis. However, recent developments in catalytic asymmetric methods have made it more feasible to produce these compounds on a scalable basis. Transition metal-catalyzed reactions have been particularly effective in constructing chiral centers with high enantioselectivity. For example, iridium-catalyzed hydrogenation reactions have been employed to achieve high yields of the desired configuration.

In addition to its applications in enzyme inhibition, 1,3-Cyclopentanedicarboxylic acid, 1-ethyl ester has shown promise in material science applications. Its rigid cyclic structure makes it a suitable candidate for polymer synthesis and as a ligand in coordination chemistry. Researchers have explored its use as a monomer in the preparation of cyclic polyesters with unique mechanical properties. These polymers exhibit enhanced thermal stability and biodegradability, making them attractive for biomedical applications such as drug delivery systems.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of (1R,3R)- configured derivatives due to their structural similarity to known bioactive molecules. Preclinical studies have demonstrated that certain analogs exhibit anti-inflammatory and analgesic properties. The carboxylic acid moiety can be further functionalized to introduce additional pharmacophoric elements that modulate biological activity. For instance, incorporation of amide or urea linkages can enhance binding interactions with specific protein targets.

The role of stereochemistry in determining pharmacological outcomes cannot be overstated. The (1R,3R)-configuration imparts specific spatial orientation to functional groups within the molecule, which can influence its interactions with biological targets. Computational modeling has been instrumental in elucidating these interactions at an atomic level. By integrating experimental data with theoretical predictions, researchers can refine their understanding of how structural features contribute to biological activity.

Future directions in the study of 1,3-Cyclopentanedicarboxylic acid, 1-ethyl ester, CAS No. 2166243-94-1, may include exploring its role as a scaffold for developing new therapeutic agents targeting neurological disorders. The cyclopentanetricarboxylate core is structurally analogous to natural products known for their neuroprotective effects. By leveraging synthetic chemistry strategies and computational tools, scientists aim to generate novel derivatives with improved efficacy and safety profiles.

The versatility of this compound also extends to its use as an intermediate in industrial processes. Its unique reactivity allows it to participate in various chemical transformations that are not accessible to simpler carboxylic acid derivatives. This makes it a valuable intermediate for producing fine chemicals used in fragrances and agrochemicals. Additionally，its stability under various reaction conditions enhances its utility as a building block in multi-step synthetic routes.

In conclusion,1,3-Cyclopentanedicarboxylic acid, 1-ethyl ester, ((),*,*,(*))*-, identified by CAS No., represents a promising compound with diverse applications across pharmaceuticals，material science，and industrial chemistry。The stereochemistry defined by the ((*))*-, configuration，along with its functionalizable framework，makes it an attractive candidate for further research。As synthetic methodologies continue to evolve，the potential uses for this compound are likely to expand，leading to innovative solutions across multiple scientific disciplines。